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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of TIS108, a triazole-type

strigolactone (SL) biosynthesis inhibitor, across various plant species. It includes supporting

experimental data, detailed methodologies for key experiments, and a comparison with

alternative compounds.

Introduction to TIS108
TIS108 is a potent and specific inhibitor of strigolactone biosynthesis, a class of plant

hormones that regulate various aspects of plant development, including shoot branching and

root architecture.[1][2] By targeting a key enzymatic step in the SL biosynthesis pathway, likely

a cytochrome P450 monooxygenase such as MAX1, TIS108 effectively reduces endogenous

SL levels.[1][3] This mode of action makes it a valuable tool for studying SL function and for

potential applications in agriculture, such as controlling plant architecture and managing

parasitic weeds.[2][3]

Cross-Species Efficacy of TIS108
TIS108 has demonstrated efficacy in a range of plant species, inducing phenotypes

characteristic of SL-deficient mutants. These include increased shoot branching (tillering in

grasses) and altered root development.
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The following table summarizes the observed effects of TIS108 treatment in different plant

species based on available experimental data.

Species Parameter
TIS108
Concentration

Observed
Effect

Reference

Rice (Oryza

sativa)

2'-epi-5-

deoxystrigol (epi-

5DS) Level in

Roots

10 - 100 nM
Dose-dependent

reduction
[3]

2'-epi-5-

deoxystrigol (epi-

5DS) Level in

Root Exudates

10 - 100 nM
Dose-dependent

reduction
[3]

Tiller Number Not Quantified

Increased

tillering

(qualitative)

[2]

Arabidopsis

(Arabidopsis

thaliana)

Number of

Rosette

Branches

1 - 3 µM
Dose-dependent

increase

Root Hair

Elongation
1 - 3 µM Repressed

Sorghum

(Sorghum

bicolor)

Striga

Germination

Stimulating

Activity of Root

Exudates

Not Specified Reduced [2]

Tall Fescue

(Festuca

arundinacea)

Root Growth and

Development
Not Specified

Constrained

under drought

conditions
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TIS108 offers significant advantages over other SL biosynthesis inhibitors, primarily in its

specificity.

Compound
Chemical
Class

Advantages Disadvantages Reference

TIS108 Triazole

High specificity

for SL

biosynthesis; no

significant impact

on plant height at

effective

concentrations.

[3]

TIS13 Triazole
Precursor to

TIS108.

Induces a severe

dwarf phenotype,

suggesting off-

target effects on

other hormone

pathways (e.g.,

gibberellin

biosynthesis).

[3]

Tebuconazole Triazole

Also a triazole-

based fungicide

with SL

biosynthesis

inhibitory activity.

Primarily used as

a fungicide; its

specificity and

efficacy as a

dedicated SL

inhibitor for

research may be

less

characterized

than TIS108.

Potential for

phytotoxicity.
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Detailed methodologies are crucial for the replication and validation of experimental findings.

Below are protocols for key experiments involving TIS108.

Plant Treatment with TIS108
Objective: To assess the in-planta effects of TIS108 on shoot branching and root development.

Materials:

TIS108 stock solution (e.g., 10 mM in acetone)

Plant growth medium (e.g., Murashige and Skoog for Arabidopsis, hydroponic solution for

rice)

Sterile culture vessels

Plant seeds of the desired species

Procedure:

Prepare the plant growth medium and autoclave.

Once the medium has cooled to approximately 50°C, add the TIS108 stock solution to

achieve the desired final concentration (e.g., 1-3 µM for Arabidopsis, 10-100 nM for rice).

Ensure thorough mixing.

For control plates or hydroponic solutions, add an equivalent volume of the solvent

(acetone).

Sow surface-sterilized seeds on the prepared medium.

Incubate the plants under appropriate growth conditions (light, temperature, and humidity).

Observe and quantify the desired phenotypes (e.g., number of branches, root hair length) at

specified time points.
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Objective: To measure the levels of endogenous strigolactones in plant tissues and root

exudates following TIS108 treatment.

Materials:

Plant tissue (roots) or root exudates

Ethyl acetate

Liquid nitrogen

Solid Phase Extraction (SPE) cartridges (e.g., C18)

LC-MS/MS system

Procedure:

Extraction from Root Tissue:

1. Harvest and freeze root tissue in liquid nitrogen.

2. Grind the frozen tissue to a fine powder.

3. Extract the powder with a known volume of ethyl acetate.

4. Centrifuge to pellet the plant debris and collect the supernatant.

Extraction from Root Exudates:

1. Collect the hydroponic solution in which the plants were grown.

2. Pass the solution through an activated SPE cartridge to retain the strigolactones.

3. Elute the strigolactones from the cartridge using ethyl acetate.

Quantification:

1. Evaporate the ethyl acetate from the extracts under a stream of nitrogen.
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2. Re-dissolve the residue in a small volume of a suitable solvent (e.g., acetonitrile/water).

3. Analyze the sample using a Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS) system to identify and quantify specific strigolactones.

Visualizing Key Pathways and Workflows
Strigolactone Biosynthesis and TIS108 Inhibition
The following diagram illustrates the simplified strigolactone biosynthesis pathway and the

proposed point of inhibition by TIS108.
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Click to download full resolution via product page

Caption: Simplified strigolactone biosynthesis pathway and the inhibitory action of TIS108.

Experimental Workflow for TIS108 Efficacy Assessment
This diagram outlines the typical experimental workflow for evaluating the efficacy of TIS108.
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Caption: Experimental workflow for assessing the efficacy of TIS108.

Logical Relationship of TIS108's Effect on Shoot
Branching
This diagram illustrates the logical cascade of events following TIS108 application that leads to

increased shoot branching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2844129#cross-species-comparison-of-tis108-
efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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